N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)furan-2-carboxamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H15NO2S/c1-11(17-16(18)14-6-4-8-19-14)9-12-10-20-15-7-3-2-5-13(12)15/h2-8,10-11H,9H2,1H3,(H,17,18)
• InChI Key: NQLUYMHEQZTDTR-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)C3=CC=CO3
• Molecular Formula: C16H15NO2S
• Molecular Weight: 285.4 g/mol

Description

N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)furan-2-carboxamide, commonly known as BTCP, is a chemical compound that has been extensively studied for its potential use in scientific research. BTCP is a derivative of benzothiophene, a heterocyclic aromatic compound that has been shown to have a range of biological activities. In

Scientific Research Applications

Synthesis and Reactivity

Research has demonstrated the synthesis and reactivity of furan and thiophene derivatives, which play a crucial role in developing new compounds with potential applications in material science and pharmaceuticals. For instance, Aleksandrov et al. (2017) and El’chaninov et al. (2017) explored the synthesis and electrophilic substitution reactions of furan-2-yl derivatives, yielding compounds with potential as intermediates in organic synthesis (Aleksandrov & El’chaninov, 2017) (El’chaninov & Aleksandrov, 2017).

Antimicrobial Activity

The design and synthesis of furan/thiophene-1,3-benzothiazin-4-one hybrids have shown antimicrobial activity, indicating their potential in developing new antimicrobial agents. Popiołek et al. (2016) conducted an in vitro evaluation of these compounds, revealing effectiveness against Gram-positive and Gram-negative bacteria, and yeasts, particularly Staphylococcus spp. and Bacillus spp. (Popiołek, Biernasiuk, & Malm, 2016).

Material Science Applications

In the realm of material science, Baldwin et al. (2008) reported on the synthesis of novel hybrid polymers with thiophenylanilino and furanylanilino backbones, presenting potential applications in electronics due to their electroactive properties (Baldwin, Chafin, Deschamps, Hawkins, Wright, Witker, & Prokopuk, 2008).

Corrosion Inhibition

Yadav, Sarkar, and Purkait (2015) explored amino acid compounds as eco-friendly corrosion inhibitors, demonstrating the potential of furan derivatives in protecting metals against corrosion in acidic environments. This research highlights the importance of such compounds in industrial applications (Yadav, Sarkar, & Purkait, 2015).

Mechanism of Action

Target of Action

The primary target of N-[1-(1-benzothiophen-3-yl)propan-2-yl]furan-2-carboxamide is the 5-HT1A serotonin receptor . This receptor is a subtype of the serotonin receptor, which is a group of G protein-coupled receptors and ligand-gated ion channels found in the central and peripheral nervous systems. They mediate both excitatory and inhibitory neurotransmission .

Mode of Action

The compound interacts with its target, the 5-HT1A receptor, by binding to it. The binding affinity of the compound towards the 5-HT1A receptor is influenced by the arylpiperazine moiety and benzo[b]thiophene ring substitutions . The most promising analogue, 1-(benzo[b]thiophen-2-yl)-3-(4-(pyridin-2-yl)piperazin-1-yl)propan-1-one, displayed micromolar affinity (K = 2.30 μM) toward 5-HT1A sites .

Biochemical Pathways

The compound’s interaction with the 5-HT1A receptor affects the serotonin system, which plays a role in regulating numerous physiological functions, including thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep . It has also been implicated in the pathophysiology of several psychiatric disorders such as depression and anxiety .

Result of Action

The result of the compound’s action is a change in the activity of the 5-HT1A receptor, which can influence various physiological functions and potentially alleviate symptoms of certain psychiatric disorders .